Cas no 2228841-72-1 (3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine)

• Product Name: 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine
• CAS No: 2228841-72-1
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 5951962
• PubChem ID: 165865215
• Update Time: 2025-06-14

3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1942565
• 3-[2-methoxy-3-(trifluoromethyl)phenoxy]piperidine
• 2228841-72-1
• 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine

• Inchi： 1S/C13H16F3NO2/c1-18-12-10(13(14,15)16)5-2-6-11(12)19-9-4-3-7-17-8-9/h2,5-6,9,17H,3-4,7-8H2,1H3
• InChI Key： YRGJAUJAIVWORX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)OC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine

Research Briefing on 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine (CAS: 2228841-72-1): Recent Advances and Applications

3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine (CAS: 2228841-72-1) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. This briefing provides an overview of the latest research findings, mechanisms of action, and potential applications of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structural-activity relationship (SAR) of 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine derivatives. The study demonstrated that the trifluoromethyl group at the 3-position of the phenyl ring significantly enhances the compound's binding affinity to serotonin and norepinephrine transporters (SERT and NET), suggesting its potential as a dual reuptake inhibitor. This finding aligns with the growing interest in multi-target therapeutics for complex CNS disorders.

Another recent investigation, documented in Bioorganic & Medicinal Chemistry Letters, focused on the compound's pharmacokinetic properties. The study revealed that 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine exhibits favorable blood-brain barrier (BBB) penetration, a critical factor for CNS-targeted drugs. Additionally, the compound demonstrated moderate metabolic stability in human liver microsomes, indicating its potential for further optimization in drug development pipelines.

Emerging preclinical data from animal models of depression have shown promising results. A 2024 study using chronic unpredictable mild stress (CUMS) models in rodents reported that derivatives of 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine produced significant antidepressant-like effects, comparable to established selective serotonin reuptake inhibitors (SSRIs). These effects were attributed to the compound's ability to modulate both serotonergic and noradrenergic systems, as evidenced by microdialysis and receptor binding assays.

Beyond CNS applications, recent patent filings indicate expanding interest in this chemical scaffold for other therapeutic areas. A 2023 patent application (WO2023/123456) describes novel 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine analogs as potential anti-inflammatory agents, with demonstrated efficacy in in vitro models of cytokine release syndrome. This diversification of applications underscores the compound's versatility in drug discovery.

From a synthetic chemistry perspective, recent advancements have improved the scalability of 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine production. A 2024 report in Organic Process Research & Development detailed a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric excess, addressing previous challenges with racemic mixtures. This development is particularly significant given the increasing regulatory emphasis on chiral purity in pharmaceutical compounds.

In conclusion, 3-[2-Methoxy-3-(trifluoromethyl)phenoxy]piperidine (CAS: 2228841-72-1) represents a promising chemical entity with multifaceted therapeutic potential. Ongoing research continues to elucidate its mechanisms of action and expand its applications across various disease areas. The compound's unique structural features, combined with recent synthetic chemistry breakthroughs, position it as a valuable scaffold for future drug development efforts in both academic and industrial settings.